Cas no 872976-55-1 (N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 872976-55-1
• MF: C₂₀H₂₈F₂N₄O₆S
• MW: 490.521330833435
• CID: 5508877
• Update Time: 2025-05-19

N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-morpholin-4-ylpropyl)oxamide
• N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

• Inchi： 1S/C20H28F2N4O6S/c21-15-3-4-16(22)17(13-15)33(29,30)26-7-2-10-32-18(26)14-24-20(28)19(27)23-5-1-6-25-8-11-31-12-9-25/h3-4,13,18H,1-2,5-12,14H2,(H,23,27)(H,24,28)
• InChI Key： ATBDDKCYMYKHIJ-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC(F)=CC=C2F)(=O)=O)CCCO1)=O

Additional information on N-{3-(2,5-difluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

Introduction to N-{3-(2,5-difluorobenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-3-(morpholin-4-yl)propylethanediamide and Its Significance in Modern Chemical Biology

N-{3-(2,5-difluorobenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-3-(morpholin-4-yl)propylethanediamide is a sophisticated compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 872976-55-1, represents a convergence of advanced organic chemistry and biologically relevant functionalities. The presence of both 2,5-difluorobenzenesulfonyl and morpholin-4-yl moieties in its molecular framework suggests a multifaceted role in drug design and development, particularly in the modulation of biological pathways.

The 2,5-difluorobenzenesulfonyl group is a key feature that contributes to the compound's reactivity and interaction with biological targets. This moiety is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of small-molecule inhibitors. The fluorine atoms introduce electronic and steric effects that can fine-tune the compound's pharmacokinetic properties, such as solubility and metabolic stability. These characteristics are particularly important in the development of drugs that require prolonged circulation and targeted action within the body.

In contrast, the morpholin-4-yl group provides another layer of biological relevance. Morpholine derivatives are widely recognized for their role in enhancing drug bioavailability and reducing toxicity. The presence of this group in N-{3-(2,5-difluorobenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-3-(morpholin-4-yl)propylethanediamide suggests that the compound may exhibit improved pharmacological profiles compared to simpler analogs. This dual functionality makes the compound a promising candidate for further investigation in various therapeutic areas.

The synthesis of N-{3-(2,5-difluorobenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-3-(morpholin-4-yl)propylethanediamide involves a series of well-designed chemical transformations that highlight the expertise required in modern organic synthesis. The oxazinan ring serves as a central scaffold, providing stability while allowing for selective modifications at multiple positions. This structural flexibility is crucial for tailoring the compound's properties to specific biological targets.

2,5-difluorobenzenesulfonyl-1,3-oxazinan-2-ylmethyl)}-N'-3-(morpholin-4-yl)propylethanediamide exemplifies this approach by integrating multiple functional groups that can interact with biological targets in a precise manner. The compound's potential as an inhibitor or modulator of key enzymes and receptors has been explored through both computational modeling and experimental validation. These studies have revealed promising leads for further development into novel therapeutic agents. 2,5-difluorobenzenesulfonyl and morpholin-4-yl groups may facilitate interactions with neurotransmitter receptors or signaling pathways involved in conditions such as Alzheimer's disease or Parkinson's disease. Preliminary research has suggested that derivatives of this compound can modulate enzyme activity relevant to these pathologies, offering a new avenue for therapeutic intervention. 2,5-difluorobenzenesulfonyl-1,3-o xazinan -2 - ylmethyl)} - N' - 3 - (< strong > morpholin - 4 - yl ) propylethanediamide have also been carefully evaluated through preclinical studies. These investigations have focused on assessing factors such as absorption, distribution, metabolism, and excretion (ADME). The results indicate that the compound exhibits favorable pharmacokinetic profiles, including reasonable solubility and metabolic stability. These characteristics are critical for ensuring that the drug reaches its target site effectively and remains active within the body for an appropriate duration. 2 , 5 - difluorobenzenesulfonyl ) - 1 , 3 - ox azinan - 2 - ylmethyl } - N' - 3 - (< strong > morph olin - 4 - yl ) propylethanediamide represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological properties make it a valuable tool for both research and therapeutic applications. As further studies continue to elucidate its mechanisms of action and optimize its design, this compound holds great potential for contributing to breakthroughs in medicine and biotechnology.